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Introduction
Amidosulfuron is a selective post-emergence herbicide belonging to the sulfonylurea

chemical family. It is primarily used to control a wide range of broadleaf weeds in cereal crops,

linseed, and grassland. Its mode of action is the inhibition of the enzyme acetolactate synthase

(ALS), which is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and

isoleucine) in plants.[1] While effective in targeting weeds, it is imperative to understand its

toxicological profile concerning non-target organisms to assess its environmental risk. This

technical guide provides a comprehensive overview of the toxicological effects of

Amidosulfuron on various non-target organisms, supported by quantitative data, detailed

experimental protocols, and visual representations of key biological and experimental

processes.

Data Presentation: Quantitative Toxicity Data
The following tables summarize the acute and chronic toxicity of Amidosulfuron to a range of

non-target organisms. Data is presented as LC50 (lethal concentration for 50% of the test

population), LD50 (lethal dose for 50% of the test population), EC50 (effective concentration

causing a 50% response), and NOEC (no observed effect concentration), among other relevant

endpoints.

Table 1: Toxicity of Amidosulfuron to Aquatic Organisms
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Species Endpoint Value (mg/L) Test Duration Reference

Fish

Oncorhynchus

mykiss (Rainbow

Trout)

96-h LC50 >100 96 hours [2][3][4]

Aquatic

Invertebrates

Daphnia magna

(Water Flea)

48-h EC50

(Immobilisation)
>100 48 hours

Daphnia magna

(Water Flea)

21-d NOEC

(Reproduction)
10 21 days

Aquatic Plants

Pseudokirchnerie

lla subcapitata

(Green Algae)

72-h ErC50

(Growth Rate)
0.83 72 hours

Lemna gibba

(Duckweed)

7-d ErC50

(Growth Rate)
0.034 7 days

Table 2: Toxicity of Amidosulfuron to Terrestrial Invertebrates
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Species Endpoint Value Test Duration Reference

Honeybees

Apis mellifera

(Honeybee)

48-h Acute Oral

LD50
>100 µ g/bee 48 hours

Apis mellifera

(Honeybee)

48-h Acute

Contact LD50
>100 µ g/bee 48 hours

Earthworms

Eisenia fetida 14-d LC50 >1000 mg/kg soil 14 days

Eisenia fetida
56-d NOEC

(Reproduction)
100 mg/kg soil 56 days

Table 3: Toxicity of Amidosulfuron to Birds

Species Endpoint Value (mg/kg bw) Reference

Colinus virginianus

(Bobwhite Quail)
Acute Oral LD50 >2000

Anas platyrhynchos

(Mallard Duck)
Dietary LC50 (5-day) >5000 ppm

Table 4: Toxicity of Amidosulfuron to Non-Target Terrestrial Plants

Test Type Endpoint Value (g a.i./ha) Reference

Vegetative Vigour ER50 0.07 - >30

Seedling Emergence ER50 1.08 - >30

Experimental Protocols
The toxicological data presented in this guide are primarily derived from studies conducted

following standardized guidelines, particularly those established by the Organisation for
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Economic Co-operation and Development (OECD). Below are detailed methodologies for key

experiments.

Aquatic Toxicity Testing
1. OECD 203: Fish, Acute Toxicity Test

Objective: To determine the median lethal concentration (LC50) of a substance to fish over a

96-hour exposure period.

Test Organism: Commonly Oncorhynchus mykiss (Rainbow Trout) or other sensitive fish

species.

Methodology:

Fish are acclimated to laboratory conditions.

A range of test concentrations and a control group are prepared. At least five

concentrations in a geometric series are typically used.

Fish are introduced to the test vessels containing the respective concentrations. A static,

semi-static, or flow-through system can be used.

The exposure period is 96 hours.

Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

Water quality parameters (pH, dissolved oxygen, temperature) are monitored throughout

the test.

The 96-hour LC50 is calculated using appropriate statistical methods.

2. OECD 202: Daphnia sp. Acute Immobilisation Test

Objective: To determine the concentration of a substance that causes 50% of Daphnia

magna to become immobilized after 48 hours.

Test Organism:Daphnia magna, less than 24 hours old.
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Methodology:

Neonates are exposed to a series of concentrations of the test substance in a static

system.

At least five concentrations are tested, with a control group.

The daphnids are observed at 24 and 48 hours for immobilization (i.e., inability to swim).

The 48-hour EC50 for immobilization is determined.

3. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

Objective: To assess the effect of a substance on the growth of freshwater algae.

Test Organism: Typically Pseudokirchneriella subcapitata.

Methodology:

Exponentially growing algal cultures are exposed to various concentrations of the test

substance.

The test is conducted over 72 hours under constant illumination and temperature.

Algal growth is measured at 24, 48, and 72 hours, usually by cell counts or

spectrophotometry.

The endpoint is the inhibition of growth rate (ErC50).

4. OECD 211: Daphnia magna Reproduction Test

Objective: To determine the chronic effects of a substance on the reproduction of Daphnia

magna.

Test Organism:Daphnia magna.

Methodology:
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Young female daphnids are exposed to a range of concentrations of the test substance for

21 days.

The test medium is renewed periodically (semi-static design).

The total number of living offspring produced per parent animal is recorded.

The No Observed Effect Concentration (NOEC) for reproduction is determined.

Terrestrial Toxicity Testing
1. OECD 213 & 214: Honeybees, Acute Oral and Contact Toxicity Tests

Objective: To determine the acute oral and contact LD50 of a substance to honeybees.

Test Organism:Apis mellifera.

Methodology (Oral - OECD 213):

Bees are starved for a short period before being offered a sucrose solution containing the

test substance at various concentrations.

Mortality is recorded at 4, 24, and 48 hours (and can be extended to 96 hours).

The LD50 is calculated based on the amount of substance ingested.

Methodology (Contact - OECD 214):

A precise dose of the test substance is applied topically to the dorsal thorax of

anesthetized bees.

Mortality is observed at the same intervals as the oral test.

The contact LD50 is determined.

2. OECD 222: Earthworm Reproduction Test

Objective: To assess the effects of a substance on the reproduction and mortality of

earthworms.
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Test Organism:Eisenia fetida.

Methodology:

Adult earthworms are exposed to the test substance mixed into an artificial soil substrate

for 28 days.

Mortality and changes in body weight are assessed.

The adult worms are then removed, and the soil is incubated for another 28 days to allow

for the hatching of cocoons.

The number of juvenile worms is counted.

The LC50 for adult mortality and the NOEC for reproduction are determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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